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Compound of Interest

Compound Name: 2-Methylphenethyl alcohol

Cat. No.: B011782

Essential Safety and Handling Guide for 2-
Methylphenethyl Alcohol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Methylphenethyl alcohol (CAS No: 19819-98-8). It is intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical Identifier and Properties:

Property Value

CAS Number 19819-98-8[1]
Molecular Formula CoH120[2]
Molecular Weight 136.19 g/mol [2]
Appearance Liquid

Boiling Point 243-244 °C

Density 1.016 g/mL at 25 °C
Flash Point 102 °C / 215.6 °F[3]
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Hazard Identification and Personal Protective
Equipment (PPE)

2-Methylphenethyl alcohol is harmful if swallowed and can cause serious eye damage.[1]
Some data also suggests it may cause skin and respiratory irritation.[4] Adherence to the
following PPE guidelines is mandatory to minimize exposure.

Specifications and
PPE Category Item .
Recommendations

Tight-sealing safety goggles

are required to protect against
Eye/Face Protection Safety Goggles splashes.[3] A face shield is

recommended when there is a

significant risk of splashing.[3]

Nitrile or neoprene gloves are

suitable options. Gloves must
Hand Protection Chemically Resistant Gloves be inspected before use and

disposed of immediately if

contaminated.[1]

A standard, long-sleeved
Body Protection Laboratory Coat laboratory coat should be worn

to protect skin and clothing.

Generally not required under
normal handling conditions
with adequate ventilation. If

_ _ _ vapors or aerosols are

Respiratory Protection Respirator

generated, use a NIOSH-
approved air-purifying
respirator with an organic

vapor cartridge.[3]

Operational Plan for Handling
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A systematic approach is crucial for minimizing risks when working with 2-Methylphenethyl
alcohol.

1. Preparation:
e Thoroughly review the Safety Data Sheet (SDS) before starting any work.

e Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[3][5]

e Don the appropriate PPE as detailed in the table above.
2. Handling:

e Conduct all work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[5][6]

e Avoid direct contact with the skin, eyes, and clothing.[3][5]

e When transferring the substance, do so carefully to prevent splashing or the generation of
aerosols.

e Do not eat, drink, or smoke in the handling area.[1][4]

3. Post-Handling:

o Thoroughly wash hands with soap and water after handling is complete.
e Clean and decontaminate the work surface.

e Properly remove and dispose of contaminated PPE.

Emergency Procedures
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Incident First-Aid Measures

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Remove contaminated clothing and wash the
Skin Contact affected area thoroughly with soap and water.

Seek medical attention if irritation persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[4]

Do NOT induce vomiting. Rinse the mouth with

Ingestion water and seek immediate medical attention.[1]

[4]

Spill, Storage, and Disposal Plans

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.
Remove all sources of ignition.[5] Absorb the spill with an inert material (e.g., sand or earth)
and place it in a suitable, sealed container for disposal.[3][5]

Storage: Store 2-Methylphenethyl alcohol in a tightly closed container in a cool, dry, and well-
ventilated area.[3][4] Keep it away from incompatible materials such as strong oxidizing agents
and strong acids.[3]

Disposal: All waste containing 2-Methylphenethyl alcohol must be collected in a clearly
labeled, sealed, and chemically compatible container.[6] Dispose of the chemical waste in
accordance with all applicable federal, state, and local environmental regulations.[1]

Hierarchy of Controls for Chemical Safety

Least
Effective

Administrative Controls
(e.g., SOPs, Training)

Engineering Controls
(e.g., Fume Hood)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Most
W Substitution
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Caption: Hierarchy of controls for managing chemical exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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